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Compound of Interest

Compound Name: Nvp-dky709

Cat. No.: B10830234 Get Quote

Introduction

NVP-DKY709 is a first-in-class, orally active, and selective molecular glue degrader that targets

the Ikaros family zinc finger 2 (IKZF2), also known as Helios.[1][2][3] It operates by binding to

the Cereblon (CRBN) E3 ubiquitin ligase complex, inducing the recruitment and subsequent

proteasomal degradation of IKZF2.[4][5] Notably, NVP-DKY709 spares other Ikaros family

members such as IKZF1 and IKZF3 from degradation.[5][6][7] The IKZF2 transcription factor is

critical for maintaining the function and stability of regulatory T cells (Tregs), which can

suppress anti-tumor immune responses.[1][4][8][9] By degrading IKZF2, NVP-DKY709 reduces

the suppressive activity of Tregs, thereby enhancing the body's immune response against

malignant tumors.[8][9] These application notes provide detailed protocols for the preparation,

storage, and handling of NVP-DKY709 stock solutions in Dimethyl Sulfoxide (DMSO) for

research purposes.

Physicochemical Properties of NVP-DKY709
A summary of the key physicochemical properties of NVP-DKY709 is provided below. This data

is essential for accurate stock solution preparation and experimental design.
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Property Value References

Molecular Formula C₂₅H₂₇N₃O₃ [1][2][4][10]

Molecular Weight 417.50 g/mol [1][2][4][11]

CAS Number 2291360-73-9 [1][2][4]

Appearance
White to off-white or light

yellow solid powder
[1][2]

Solubility in DMSO
≥ 10 mg/mL; up to 16.67

mg/mL (39.93 mM)
[2][4][11]

Mechanism of Action: IKZF2 Degradation Pathway
NVP-DKY709 functions as a molecular glue to induce the degradation of IKZF2. The

compound binds to the CRBN E3 ligase complex, altering its surface to recognize IKZF2 as a

new substrate. This leads to the ubiquitination and subsequent degradation of IKZF2 by the

proteasome, ultimately reducing the immunosuppressive function of Treg cells.
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NVP-DKY709 mediated degradation of IKZF2 and its effect on T cells.

Experimental Protocols
Materials and Equipment

NVP-DKY709 solid powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), biotechnology grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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Vortex mixer

Bath sonicator or water bath (for warming)

Calibrated micropipettes and sterile tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM NVP-DKY709 Stock
Solution
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for in vitro assays.

Preparation: Before starting, ensure the NVP-DKY709 powder has equilibrated to room

temperature to prevent condensation.

Weighing: Accurately weigh 5 mg of NVP-DKY709 powder and transfer it to a sterile vial.

Calculation of DMSO Volume:

Molecular Weight (MW) of NVP-DKY709 = 417.5 g/mol

Volume (L) = Mass (g) / (Concentration (mol/L) * MW ( g/mol ))

Volume (L) = 0.005 g / (0.010 mol/L * 417.5 g/mol ) = 0.0011976 L

Volume (µL) = 1197.6 µL (or 1.20 mL)[4]

Dissolution: Add 1.20 mL of high-quality DMSO to the vial containing the NVP-DKY709
powder.[4]

Mixing: Cap the vial tightly and vortex thoroughly for 1-2 minutes. If the compound does not

fully dissolve, sonicate the vial in a bath sonicator or warm it in a water bath at up to 60°C for

5-10 minutes to aid dissolution.[2][11] Visually inspect the solution to ensure it is clear and

free of particulates.
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Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This practice is crucial to avoid repeated freeze-thaw cycles which

can degrade the compound.[4]

Storage: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-

term storage (up to 6 months).[2][11]
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Workflow for preparing NVP-DKY709 stock solution.
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Stock Solution Calculation Quick Reference
To facilitate the preparation of various stock concentrations, the following table provides the

required volume of DMSO for different starting masses of NVP-DKY709.

Desired
Concentration

Mass: 1 mg Mass: 5 mg Mass: 10 mg

1 mM 2.395 mL 11.976 mL 23.952 mL

5 mM 0.479 mL 2.395 mL 4.790 mL

10 mM 0.240 mL 1.198 mL 2.395 mL

Table adapted from

MedchemExpress and

calculated based on a

molecular weight of

417.50 g/mol .[2][11]

Storage and Stability
Proper storage is critical to maintain the integrity and activity of NVP-DKY709.

Form
Storage
Temperature

Duration References

Solid Powder -20°C 3 years [1][2]

4°C 2 years [1]

In DMSO -20°C 1 month [2][11]

-80°C 6 months [2][11]

Note: Always use freshly prepared working solutions for in vivo experiments on the day of use.

[2] It is recommended to avoid repeated freeze-thaw cycles of the DMSO stock solution.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. NVP-DKY709 | IKZF2 degrader/inhibitor | 2291360-73-9 | InvivoChem [invivochem.com]

2. medchemexpress.com [medchemexpress.com]

3. NVP-DKY709 - Chemietek [chemietek.com]

4. NVP-DKY709 | Cell Signaling Technology [cellsignal.com]

5. NVP-DKY709 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY
[guidetopharmacology.org]

6. NVP-DKY709 (DKY709) | IKZF2 degrader | Probechem Biochemicals [probechem.com]

7. axonmedchem.com [axonmedchem.com]

8. | BioWorld [bioworld.com]

9. Discovery and characterization of a selective IKZF2 glue degrader for cancer
immunotherapy (Journal Article) | OSTI.GOV [osti.gov]

10. caymanchem.com [caymanchem.com]

11. file.medchemexpress.com [file.medchemexpress.com]

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of NVP-
DKY709 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10830234#preparing-nvp-dky709-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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